Cas no 1220020-80-3 (2-(2-Piperidinyl)ethyl 2-phenylacetatehydrochloride)

• Product Name: 2-(2-Piperidinyl)ethyl 2-phenylacetatehydrochloride
• CAS No: 1220020-80-3
• MF: C₁₅H₂₂ClNO₂
• MW: 283.7936835289
• CID: 1072730
• PubChem ID: 56829488
• Update Time: 2025-10-30

2-(2-Piperidinyl)ethyl 2-phenylacetatehydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride
• 1220020-80-3
• AKOS015844032
• 2-piperidin-2-ylethyl 2-phenylacetate;hydrochloride
• 2-(2-Piperidinyl)ethyl 2-phenylacetatehydrochloride
• 2-(piperidin-2-yl)ethyl 2-phenylacetate hydrochloride

• MDL： MFCD13559736
• Inchi： 1S/C15H21NO2.ClH/c17-15(12-13-6-2-1-3-7-13)18-11-9-14-8-4-5-10-16-14;/h1-3,6-7,14,16H,4-5,8-12H2;1H
• InChI Key： WAGIAWVVZCHWST-UHFFFAOYSA-N
• SMILES： Cl.O(C(CC1C=CC=CC=1)=O)CCC1CCCCN1

Computed Properties

• Exact Mass: 283.1339066g/mol
• Monoisotopic Mass: 283.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 249
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(2-Piperidinyl)ethyl 2-phenylacetatehydrochloride

Comprehensive Overview of 2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride (CAS No. 1220020-80-3)

2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride (CAS No. 1220020-80-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique piperidine and phenylacetate moieties, is often explored for its potential applications in drug development and medicinal chemistry. The hydrochloride salt form enhances its solubility, making it a preferred choice for laboratory and industrial applications.

In recent years, the demand for piperidine derivatives has surged due to their versatility in synthesizing bioactive molecules. Researchers are particularly interested in 2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride for its potential role in modulating neurotransmitter activity. This aligns with the growing focus on neurological disorders and central nervous system (CNS) therapeutics, which are among the most searched topics in medical and pharmaceutical forums.

The compound’s chemical structure features a piperidine ring linked to a phenylacetate ester, a combination that offers intriguing pharmacological properties. Its CAS No. 1220020-80-3 is frequently queried in scientific databases, reflecting its relevance in high-throughput screening and drug discovery projects. Additionally, the esterification of phenylacetic acid contributes to its stability and bioavailability, making it a candidate for further structure-activity relationship (SAR) studies.

From a synthetic perspective, 2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride is often synthesized via esterification reactions under controlled conditions. The process typically involves the reaction of 2-(2-piperidinyl)ethanol with phenylacetyl chloride, followed by salt formation with hydrochloric acid. This method is favored for its reproducibility and scalability, which are critical for industrial-scale production.

The compound’s applications extend beyond pharmaceuticals. It is also studied in flavor and fragrance industries due to its aromatic phenylacetate component. This dual utility underscores its importance in both life sciences and consumer goods sectors. Notably, the rise of green chemistry has prompted researchers to explore eco-friendly synthesis routes for such compounds, a topic frequently searched in academic and industrial circles.

Quality control of 2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride is paramount, with analytical techniques like HPLC, NMR, and mass spectrometry being employed to ensure purity and consistency. These methods are essential for meeting regulatory standards, particularly in GMP-compliant manufacturing environments. The compound’s spectral data and chromatographic profiles are often documented in peer-reviewed journals, providing valuable references for quality assurance.

In summary, 2-(2-Piperidinyl)ethyl 2-phenylacetate hydrochloride (CAS No. 1220020-80-3) is a multifaceted compound with broad applications in pharmaceutical research, flavor chemistry, and beyond. Its unique structural features and synthetic adaptability make it a subject of ongoing interest, particularly in the context of CNS drug development and sustainable chemical synthesis. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.